Cas no 501662-75-5 (Ethyl 4-(cyanomethoxy)benzoate)

• Product Name: Ethyl 4-(cyanomethoxy)benzoate
• CAS No: 501662-75-5
• MF: C₁₁H₁₁NO₃
• MW: 205.209943056107
• CID: 1069366
• PubChem ID: 334042
• Update Time: 2025-05-20

Ethyl 4-(cyanomethoxy)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(cyanomethoxy)benzoate
• 4-(cyanomethoxy)Benzoic acid ethyl ester
• ethyl4-(cyanomethoxy)benzoate
• OPECUFOYIBBNNV-UHFFFAOYSA-N
• BVA66275
• MFCD11109536
• NSC-338237
• SCHEMBL14157046
• EN300-72481
• 501662-75-5
• AKOS000276606
• 4-ethoxycarbonylphenoxyacetonitrile
• CS-0259140
• NSC338237
• AS-8692
• G32384
• Z54181387
• DB-071118

• MDL： MFCD11109536
• Inchi： 1S/C11H11NO3/c1-2-14-11(13)9-3-5-10(6-4-9)15-8-7-12/h3-6H,2,8H2,1H3
• InChI Key： OPECUFOYIBBNNV-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=CC(=CC=1)OCC#N)=O

Computed Properties

• Exact Mass: 205.07389321g/mol
• Monoisotopic Mass: 205.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 59.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on Ethyl 4-(cyanomethoxy)benzoate

Comprehensive Overview of Ethyl 4-(cyanomethoxy)benzoate (CAS No. 501662-75-5): Properties, Applications, and Industry Insights

Ethyl 4-(cyanomethoxy)benzoate (CAS No. 501662-75-5) is a specialized organic compound widely recognized for its versatile applications in pharmaceuticals, agrochemicals, and material science. This ester derivative, featuring a cyanomethoxy functional group, has garnered significant attention due to its unique chemical properties and potential as a building block in synthetic chemistry. Researchers and industry professionals frequently search for terms like "Ethyl 4-(cyanomethoxy)benzoate synthesis," "CAS 501662-75-5 suppliers," and "cyanomethoxy derivatives applications," reflecting its growing relevance in advanced chemical research.

The molecular structure of Ethyl 4-(cyanomethoxy)benzoate combines a benzoate ester core with a cyanomethoxy substituent, offering both lipophilicity and reactivity. This duality makes it valuable in designing drug intermediates, particularly in the development of kinase inhibitors and anti-inflammatory agents. Recent trends in green chemistry have also spurred interest in optimizing its synthesis to reduce environmental impact, aligning with searches for "sustainable esterification methods" and "eco-friendly benzoate derivatives."

In agrochemical applications, Ethyl 4-(cyanomethoxy)benzoate serves as a precursor for herbicides and plant growth regulators. Its cyanomethoxy group enhances bioavailability, a feature highlighted in queries like "benzoate-based agrochemicals" and "CAS 501662-75-5 crop protection." Additionally, its role in polymer modification—improving UV stability and adhesion—resonates with material scientists exploring "high-performance polymer additives."

Quality control and analytical methods for CAS No. 501662-75-5 are critical discussion points. HPLC and GC-MS protocols are frequently searched alongside terms like "Ethyl 4-(cyanomethoxy)benzoate purity standards," underscoring the need for precise characterization in industrial batches. Regulatory compliance, particularly in REACH and FDA filings, further drives demand for detailed technical data sheets.

Emerging research explores the compound’s potential in photovoltaic materials and organic electronics, addressing trending queries such as "benzoate derivatives in solar cells." Its electron-withdrawing properties make it a candidate for organic semiconductors, aligning with global pushes toward renewable energy solutions.

In summary, Ethyl 4-(cyanomethoxy)benzoate (CAS No. 501662-75-5) bridges multiple scientific disciplines, driven by its structural adaptability and functional efficiency. By addressing high-search-volume topics—from sustainable synthesis to niche applications—this overview highlights its interdisciplinary importance while adhering to SEO best practices for technical content.